Cas no 2034521-79-2 (1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-3-(o-tolyl)propan-1-one)

• Product Name: 1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-3-(o-tolyl)propan-1-one
• CAS No: 2034521-79-2
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5553085
• PubChem ID: 91814478
• Update Time: 2025-06-03

1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-3-(o-tolyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2034521-79-2
• 1-{3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl}-3-(2-methylphenyl)propan-1-one
• AKOS026688871
• 1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-3-(o-tolyl)propan-1-one
• 3-(2-methylphenyl)-1-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]propan-1-one
• F6471-8162

• Inchi： 1S/C16H20N4O3S/c1-12-5-3-4-6-13(12)7-8-15(21)20-9-14(10-20)24(22,23)16-18-17-11-19(16)2/h3-6,11,14H,7-10H2,1-2H3
• InChI Key： ZHUDGUTTXIGFSQ-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)(C1CN(C(CCC2C=CC=CC=2C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.5Ų

Additional information on 1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-3-(o-tolyl)propan-1-one

Introduction to Compound with CAS No. 2034521-79-2 and Product Name: 1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-3-(o-tolyl)propan-1-one

Compound with the CAS number 2034521-79-2 and the product name 1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-yl)-3-(o-tolyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

The presence of a 4-methyl-4H-1,2,4-triazol-3-yl moiety in the molecular structure is particularly noteworthy. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The sulfonyl group further enhances the compound's pharmacological potential by increasing its solubility and interactions with biological targets. This combination of functional groups makes the compound a promising candidate for further investigation in drug discovery.

The azetidin-1-yl ring is another critical component of this compound. Azetidines are heterocyclic compounds that have been explored for various pharmacological applications due to their ability to mimic natural amino acids and interact with biological enzymes. In this context, the o-tolyl substituent at the 3-position of the azetidinone backbone introduces additional electronic and steric effects that can modulate the compound's biological activity. These structural features collectively contribute to the compound's unique chemical profile and make it an attractive subject for further research.

Recent studies have highlighted the importance of multifunctional scaffolds in the development of novel therapeutics. The compound in question exemplifies this trend by integrating multiple pharmacophores into a single molecular entity. This approach has been shown to enhance drug efficacy and reduce side effects by targeting multiple pathways simultaneously. The structural complexity of this compound allows it to interact with a variety of biological targets, making it a versatile tool for drug discovery.

In addition to its structural complexity, the compound exhibits interesting physicochemical properties. The sulfonyl group enhances its solubility in polar solvents, which is crucial for formulation development. Furthermore, the presence of aromatic rings such as the o-tolyl group contributes to its stability and bioavailability. These properties make it a promising candidate for further development into a pharmaceutical agent.

The potential applications of this compound are vast and span across multiple therapeutic areas. Preliminary studies have suggested that it may have utility in treating inflammatory diseases, infectious diseases, and even certain types of cancer. The ability of triazoles to inhibit enzymes such as kinases and phosphodiesterases makes them particularly relevant in oncology research. Additionally, the azetidinone core has shown promise in modulating neurotransmitter receptors, which could be beneficial in treating neurological disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Advanced synthetic techniques such as transition metal catalysis and cross-coupling reactions have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the expertise required but also open up possibilities for modifying the structure further to optimize its biological activity.

From a computational chemistry perspective, understanding the interactions between this compound and biological targets is crucial for rational drug design. Molecular docking studies have been performed to predict how this molecule might bind to various enzymes and receptors. These studies provide valuable insights into its mechanism of action and help guide future modifications aimed at improving its efficacy and selectivity.

The development of new drugs is often hampered by issues such as drug resistance and off-target effects. The unique structure of this compound offers a potential solution by targeting multiple pathways simultaneously or by modulating existing pathways in novel ways. This approach could reduce the likelihood of resistance developing and minimize side effects associated with single-target therapies.

In conclusion, compound with CAS No. 2034521-79-2 and product name 1-(3-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)azetidin-1-y l)-3-(o-tolyl)propan-1-one is a structurally complex molecule with significant pharmacological potential. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases. The advancements in synthetic chemistry and computational methods continue to facilitate the development of novel therapeutics like this one.